Hydrothermal synthesis, ab-initio structure determination and NMR study of the first mixed Cu–Al fluorinated MOF†

CrystEngComm Pub Date: 2013-02-20 DOI: 10.1039/C3CE40099A

Abstract

Herein, the first fluorinated heterometallic metal–organic framework (MOF) containing both Cu(II) and Al(III) cations is presented. CuAlF4.5(OH)0.5(H2O)[HAmTAZ]2 (HAmTAZ = 3-amino-1,2,4-triazole) was hydrothermally synthesized. The structure of this paramagnetic compound was solved using the SDPD method (structural determination by powder diffractometry) and confirmed by 1H, 19F and 27Al solid-state nuclear magnetic resonance (NMR) experiments. The structure (space group Ima2, a = 16.306(3) Å, b = 8.9356(3) Å, c = 8.2884(2) Å) can be described from the Cu–HAmTAZ layers connected by AlF5H2O octahedra, generating a three-dimensional network with a pcu topology. This compound illustrates that from 2D MOFs within the M(HTAZ)2(NCS)2 (M = Mn, Fe, Co, Ni, Cu, Zn) system, insertion of AlF5H2O octahedra building units between the Cu–HAmTAZ layers provides a way to generate 3D F-MOFs.

Graphical abstract: Hydrothermal synthesis, ab-initio structure determination and NMR study of the first mixed Cu–Al fluorinated MOF
Hydrothermal synthesis, ab-initio structure determination and NMR study of the first mixed Cu–Al fluorinated MOF†
Recommended Literature
CrystEngComm
Journal Name：CrystEngComm
Research Products